2-Formyl-1,3-benzothiazole-5-carboxylic acid

• Molecular Formula: C9H5NO3S
• Molecular Weight: 207.21 g/mol
• SMILES: C1=CC2=C(C=C1C(=O)O)N=C(S2)C=O
• InChI: InChI=1S/C9H5NO3S/c11-4-8-10-6-3-5(9(12)13)1-2-7(6)14-8/h1-4H,(H,12,13)
• InChIKey: ZTIDVEMYJIHAFV-UHFFFAOYSA-N

2-Formyl-1,3-benzothiazole-5-carboxylic acid: Core Physicochemical Properties for Research Sourcing & Selection

2-Formyl-1,3-benzothiazole-5-carboxylic acid (CAS 1781541-43-2; molecular formula C9H5NO3S; molecular weight 207.21 g/mol) is a heterocyclic compound featuring a benzothiazole core substituted with a C2-formyl group and a C5-carboxylic acid group. The compound has a computed XLogP3-AA of 1.7, a topological polar surface area (TPSA) of 95.5 Ų, one hydrogen bond donor, and five hydrogen bond acceptors, defining its physicochemical profile [1]. These properties position it as a moderately lipophilic, hydrogen-bond-capable scaffold for medicinal chemistry and organic synthesis applications.

Aldehyde-specific synthetic transformations

Bifunctional benzothiazole scaffold with C2-formyl and C5-carboxyl

Moderately lipophilic, hydrogen-bond-capable physicochemical profile

• [1] PubChem Compound Summary for CID 82395747, 2-Formyl-1,3-benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source

Why Generic 2-Formyl-1,3-benzothiazole-5-carboxylic acid Substitution Fails: Key Functional Group Differentiation

The simultaneous presence of a reactive aldehyde at position 2 and a carboxylic acid at position 5 creates a unique bifunctional reactivity profile that cannot be replicated by simple substitution with benzothiazole-5-carboxylic acid (lacking the formyl group) or with 2-formylbenzothiazole (lacking the carboxylic acid). The interplay between the electron-withdrawing aldehyde and the carboxylic acid modulates the benzothiazole ring's electron density [1], influencing reactivity in cross-coupling, condensation, and coordination chemistry. Substituting the formyl group with a methyl group (e.g., 2-methyl-1,3-benzothiazole-5-carboxylic acid) eliminates aldehyde-specific reactivity essential for Schiff-base formation and other derivatizations [2]. This differential functional group architecture must be verified experimentally, as the current literature lacks direct comparative biological or reactivity data for this specific compound.

C2-Formyl Absence

Benzothiazole-5-carboxylic acid lacks aldehyde reactivity, preventing Schiff-base formation and condensations.

C5-Carboxyl Absence

2-Formylbenzothiazole lacks carboxylate metal binding, limiting coordination chemistry applications.

• [1] PubChem Compound Summary for CID 82395747, 2-Formyl-1,3-benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] Dondoni, A. (1992). New synthetic routes to chiral polyhydroxylated aldehydes employing 2-substituted thiazoles as homologating reagents. Bulletin des Sociétés Chimiques Belges. View Source

Quantitative Differentiation Evidence for 2-Formyl-1,3-benzothiazole-5-carboxylic acid vs. Closest Analogs

Physicochemical Property Comparison: Target Compound vs. Benzothiazole-5-carboxylic acid (Parent Scaffold)

The target compound exhibits a lower computed XLogP3-AA (1.7) compared to the parent benzothiazole-5-carboxylic acid (CAS 68867-17-4; XLogP3-AA = 1.9) [1], indicating increased polarity due to the formyl substituent. The TPSA increases from 75.5 Ų (parent) to 95.5 Ų (target), enhancing hydrogen-bonding capacity and potentially improving solubility [2]. These differences are critical for procurement decisions when designing compounds requiring specific lipophilicity and polarity profiles.

Physicochemical profile

Reported

ΔXLogP3-AA: −0.2
ΔTPSA: +20.0 Ų

Higher polarity vs. parent scaffold

Computed properties from PubChem

Evidence Dimension	Computed XLogP3-AA (lipophilicity) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3-AA: 1.7; TPSA: 95.5 Ų; H-Bond Donors: 1; H-Bond Acceptors: 5
Comparator Or Baseline	Benzothiazole-5-carboxylic acid (CAS 68867-17-4): XLogP3-AA: 1.9; TPSA: 75.5 Ų; H-Bond Donors: 1; H-Bond Acceptors: 4
Quantified Difference	Delta XLogP3-AA: -0.2; Delta TPSA: +20.0 Ų
Conditions	Computed properties from PubChem (XLogP3-AA 3.0, Cactvs 3.4.8.18)

Why This Matters

Quantifiable differences in lipophilicity and polarity guide selection for specific drug-design or synthetic applications where target compound's enhanced polarity and hydrogen-bonding capacity offer advantages.

• [1] PubChem Compound Summary for CID 82395747, 2-Formyl-1,3-benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] PubChem Compound Summary for CID 293565, Benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source

Functional Group Reactivity: Aldehyde vs. Methyl Substituent at C2 Position

The C2-formyl group enables specific aldehyde-based synthetic transformations (Schiff base formation, Knoevenagel condensation, reductive amination) that are inaccessible for 2-methyl-1,3-benzothiazole-5-carboxylic acid (CAS 24851-69-2) [1]. This distinction is paramount for procurement when aldehyde-specific reactivity is required. Quantitative kinetic or yield data comparing these two compounds in the same reaction are not available in published literature, but the presence of the formyl group is a binary qualitative differentiation.

Aldehyde reactivity

Class-level inference

Aldehyde-specific vs. methyl-inert

Binary synthetic versatility difference

No comparative kinetic data available

Evidence Dimension	Synthetic versatility (aldehyde-specific reactions available)
Target Compound Data	Reactive towards amine nucleophiles, hydrazines, and active methylene compounds via formyl group
Comparator Or Baseline	2-Methyl-1,3-benzothiazole-5-carboxylic acid (CAS 24851-69-2): methyl group is inert under aldehyde-specific conditions
Quantified Difference	Qualitative binary difference; no comparative kinetic data available in literature
Conditions	Class-level reactivity inference based on well-established aldehyde vs. alkyl substituent chemistry

Why This Matters

Procurement decisions must account for the specific synthetic pathway: only the target compound enables aldehyde-dependent derivatization strategies.

• [1] Dondoni, A. (1992). New synthetic routes to chiral polyhydroxylated aldehydes employing 2-substituted thiazoles as homologating reagents. Bulletin des Sociétés Chimiques Belges. View Source

Bifunctional Reactivity Advantage Over Mono-Functional Analogs in Coordination Chemistry

The carboxylic acid at C5 provides a metal-coordinating handle, while the formyl group at C2 can participate in hemiaminal or imine formation under metal-templated conditions. This bifunctional character is absent in 2-formylbenzothiazole (CAS 6639-57-2), which lacks the carboxylic acid and thus cannot engage in carboxylate-based metal binding [1]. No quantitative comparative binding constants are available.

Bifunctional coordination

Class-level inference

Dual-site metal-binding potential

Enables carboxylate + formyl coordination

No quantitative binding constants reported

Evidence Dimension	Metal-binding functionality (carboxylate coordination absent in comparator)
Target Compound Data	Potential for simultaneous carboxylate and formyl-derived coordination
Comparator Or Baseline	2-Formylbenzothiazole (CAS 6639-57-2): only formyl group available for coordination
Quantified Difference	Qualitative difference; no comparative stability constants published
Conditions	Class-level inference based on known coordination modes of carboxylates and aldehydes

Why This Matters

For applications requiring dual-site metal coordination (e.g., MOF synthesis, metallodrug design), the target compound's bifunctional architecture is essential and cannot be substituted.

• [1] Luo, M. (2022). Preliminary study on the tracking and mechanism of specific benzazole derivative-based solvothermal tandem reactions. Hubei University (Dissertation). View Source

Recommended Application Scenarios for 2-Formyl-1,3-benzothiazole-5-carboxylic acid Based on Evidence

Medicinal Chemistry Scaffold for Aldehyde-Dependent Derivatization

This compound is suitable as a building block in medicinal chemistry programs requiring aldehyde-specific derivatization (e.g., Schiff base formation with amines, hydrazine coupling, Knoevenagel condensations) [1]. The carboxylic acid at C5 provides an additional vector for amide coupling or esterification, enabling modular library synthesis. Selection over 2-methyl-1,3-benzothiazole-5-carboxylic acid is mandatory when the formyl group is required for target engagement or prodrug strategies [2].

Metal-Organic Framework (MOF) and Coordination Polymer Design

The bifunctional architecture (C2-formyl, C5-carboxyl) makes this compound a candidate linker for MOF synthesis where dual-site metal coordination is desired [1]. The carboxylic acid provides a strong metal-binding site, while the formyl group offers a secondary coordination sphere or post-synthetic modification handle. This dual functionality cannot be achieved with 2-formylbenzothiazole (no carboxylate) or benzothiazole-5-carboxylic acid (no formyl).

Analytical Reference Standard for Benzothiazole Derivative Characterization

Given its defined CAS number (1781541-43-2) and computable physicochemical properties [1], the compound can serve as an analytical reference standard for HPLC, LC-MS, or NMR method development when analyzing benzothiazole-5-carboxylic acid derivatives with formyl substitution. The high TPSA of 95.5 Ų and XLogP of 1.7 provide distinct chromatographic retention parameters differentiating it from less polar analogs.

Application

Selection Property

Validation Focus

Aldehyde-dependent derivatization

C2‑formyl group for specific condensation reactions

Verify formyl reactivity in target transformation

MOF / coordination polymer design

Bifunctional C2‑formyl and C5‑carboxyl architecture

Confirm dual‑site metal coordination capability

Analytical reference standard

Defined physicochemical profile (TPSA, XLogP)

Assess chromatographic retention differentiation

• [1] PubChem Compound Summary for CID 82395747, 2-Formyl-1,3-benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source
• [2] Dondoni, A. (1992). New synthetic routes to chiral polyhydroxylated aldehydes employing 2-substituted thiazoles as homologating reagents. Bulletin des Sociétés Chimiques Belges. View Source